Cas no 2172326-81-5 (4-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}but-2-ynoic acid)

• Product Name: 4-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}but-2-ynoic acid
• CAS No: 2172326-81-5
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 6290486
• PubChem ID: 165737104
• Update Time: 2025-10-12

4-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}but-2-ynoic acid
• 4-{3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]propanamido}but-2-ynoic acid
• 2172326-81-5
• EN300-1566732

• Inchi： 1S/C28H30N2O5/c31-25(29-18-8-13-26(32)33)14-17-28(15-6-1-7-16-28)30-27(34)35-19-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-5,9-12,24H,1,6-7,14-19H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： SDRXDLSRGWOEES-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CCC(NCC#CC(=O)O)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}but-2-ynoic acid

4-{3-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]cyclohexylpropanamido}but-2-ynoic Acid: A Comprehensive Overview

The compound 4-{3-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]cyclohexylpropanamido}but-2-ynoic acid, identified by the CAS number CAS No. 2172326815, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive research in recent years.

At its core, the molecule consists of a cyclohexane ring substituted with a propanamide group, which is further modified by a fluorenylmethoxycarbonyl (Fmoc) moiety. The presence of the Fmoc group is particularly noteworthy, as it is commonly utilized in peptide synthesis as a protecting group for amino acids. This feature underscores the compound's potential role in biochemistry and pharmacology.

Recent studies have highlighted the versatility of this compound in drug delivery systems. Its structure allows for the conjugation of bioactive molecules, enhancing the efficacy and targeting capabilities of therapeutic agents. For instance, researchers have explored its use in developing nanocarriers for targeted drug delivery, where the Fmoc group plays a crucial role in stabilizing the drug payload during transit.

In addition to its applications in medicine, this compound has also shown promise in materials science. The butynoic acid moiety contributes to its mechanical properties, making it a candidate for advanced polymer formulations. Scientists are investigating its potential as a building block for high-performance polymers with tailored mechanical and thermal characteristics.

The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functionalization steps to introduce the Fmoc group. These reactions require precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental standpoint, researchers are also examining the biodegradability and ecological impact of this compound. Understanding its persistence in various environments is crucial for assessing its suitability for large-scale industrial applications.

In conclusion, the compound 4-{3-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]cyclohexylpropanamido}but-2-ynoic acid represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure and versatile properties continue to drive innovative research across multiple disciplines, positioning it as a key player in future advancements.